Cas no 61033-71-4 (Benzenamine, 4-(4,5-dihydro-1H-imidazol-2-yl)-)

Benzenamine, 4-(4,5-dihydro-1H-imidazol-2-yl)-, is a chemically significant compound featuring both an aromatic amine and an imidazoline moiety. This structure imparts unique reactivity, making it valuable in organic synthesis and pharmaceutical applications. The presence of the imidazoline group enhances its potential as a ligand or intermediate in catalytic processes, while the aromatic amine functionality allows for further derivatization. Its balanced polarity and stability under moderate conditions make it suitable for use in fine chemical manufacturing. The compound’s dual functional groups also suggest utility in the development of biologically active molecules, particularly in medicinal chemistry research.

Benzenamine, 4-(4,5-dihydro-1H-imidazol-2-yl)- structure

61033-71-4 structure

Product Name:Benzenamine, 4-(4,5-dihydro-1H-imidazol-2-yl)-

CAS No:61033-71-4

MF:C₉H₁₁N₃

MW:161.203741312027

MDL:MFCD00033538

CID:493956

PubChem ID:24884774

Update Time:2025-10-11

Benzenamine, 4-(4,5-dihydro-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 4-(4,5-dihydro-1H-imidazol-2-yl)-
- 4-(4,5-dihydro-1H-imidazol-2-yl)aniline
- 2-(p-Aminophenyl)-2-imidazoline
- 2-Imidazoline, 2-(p-aminophenyl)-
- MFCD00033538
- STK367856
- 2-(4-aminophenyl)-1H-imidazoline
- 4-(4,5-Dihydro-1H-imidazol-2-yl)phenylamine, 97%
- 61033-71-4
- DTXSID40326271
- 4-(4,5-Dihydro-1H-imidazol-2-yl)phenylamine
- F75637
- SCHEMBL1685409
- AKOS005444849
- HSJPRHDSBNINIJ-UHFFFAOYSA-N
- MDL： MFCD00033538
- Inchi： 1S/C9H11N3/c10-8-3-1-7(2-4-8)9-11-5-6-12-9/h1-4H,5-6,10H2,(H,11,12)
- InChI Key： HSJPRHDSBNINIJ-UHFFFAOYSA-N
- SMILES： N1C(C2C=CC(=CC=2)N)=NCC1

Computed Properties

Exact Mass: 161.09543
Monoisotopic Mass: 161.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 50.4Å²

Experimental Properties

Melting Point: 145-149 °C
PSA: 50.41

Benzenamine, 4-(4,5-dihydro-1H-imidazol-2-yl)- Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Benzenamine, 4-(4,5-dihydro-1H-imidazol-2-yl)- Pricemore >>

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